4-(5-Methyl-2-phenyl-4-oxazolylmethoxy)phenylacetic acid

• Molecular Formula: C19H17NO4
• Molecular Weight: 323.3 g/mol
• IUPAC Name: 2-[4-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methoxy]phenyl]acetic acid
• InChI: InChI=1S/C19H17NO4/c1-13-17(20-19(24-13)15-5-3-2-4-6-15)12-23-16-9-7-14(8-10-16)11-18(21)22/h2-10H,11-12H2,1H3,(H,21,22)
• InChI Key: SLKJBXYDOUKCBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=CC=C2)COC3=CC=C(C=C3)CC(=O)O

Description

4-(5-Methyl-2-phenyl-4-oxazolylmethoxy)phenylacetic acid is a useful research compound. Its molecular formula is C19H17NO4 and its molecular weight is 323.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 4-(5-methyl-2-phenyl-4-oxazolylmethoxy)phenylacetate (23.2 g), lithium hydroxide monohydrate (4.33 g), tetrahydrofuran (100 ml), water (60 ml) and methanol (40 ml) was stirred at room temperature for 1 hour. 1N hydrochloric acid (103 ml) was added to the reaction mixture and extracted with ethyl acetate. The ethyl acetate layer was washed with an aqueous saturated solution of sodium chloride, dried (MgSO4) and concentrated. The remaining crystals were recrystallized from acetone to obtain 4-(5-methyl-2-phenyl-4-oxazolylmethoxy)phenylacetic acid (21.9 g, yield 98%). m.p. 181-183° C.